Cas no 97388-49-3 (Acetic acid,2-[2-(hydroxymethyl)phenoxy]-)

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- structure
97388-49-3 structure
Product Name:Acetic acid,2-[2-(hydroxymethyl)phenoxy]-
CAS No:97388-49-3
MF:C9H10O4
MW:182.173303127289
MDL:MFCD06202610
CID:801066
PubChem ID:298778
Update Time:2024-10-25

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[2-(hydroxymethyl)phenoxy]-
    • (2-HYDROXYMETHYL-PHENOXY)-ACETIC ACID
    • 2-[2-(hydroxymethyl)phenoxy]acetic acid
    • 2-[2-(Hydroxymethyl)phenoxy]acetic acid (ACI)
    • Acetic acid, [2-(hydroxymethyl)phenoxy]- (9CI)
    • NSC 171103
    • XDA38849
    • KTFBOHKOJFLUKP-UHFFFAOYSA-N
    • NSC-171103
    • 2-(2-(Hydroxymethyl)phenoxy)acetic acid
    • 97388-49-3
    • BS-18000
    • 2-Carboxymethoxybenzylalcohol
    • CS-0156638
    • AKOS012964031
    • 2-(HYDROXYMETHYL)PHENOXYACETIC ACID
    • DTXSID70305559
    • 2-(2-(Hydroxymethyl)phenoxy)aceticacid
    • C77342
    • NSC171103
    • MFCD06202610
    • SCHEMBL3409855
    • MDL: MFCD06202610
    • Inchi: 1S/C9H10O4/c10-5-7-3-1-2-4-8(7)13-6-9(11)12/h1-4,10H,5-6H2,(H,11,12)
    • InChI Key: KTFBOHKOJFLUKP-UHFFFAOYSA-N
    • SMILES: O=C(COC1C(CO)=CC=CC=1)O

Computed Properties

  • Exact Mass: 182.058
  • Monoisotopic Mass: 182.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76000
  • LogP: 0.64230

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- Pricemore >>

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Acetic acid,2-[2-(hydroxymethyl)phenoxy]- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5, 0 °C
Reference
Biobased High-Performance Aromatic-Aliphatic Polyesters with Complete Recyclability
Tu, Yi-Min; Wang, Xue-Mei; Yang, Xing; Fan, Hua-Zhong; Gong, Fu-Long; et al, Journal of the American Chemical Society, 2021, 143(49), 20591-20597

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide
1.2 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
Antimalarial activity enhancement in hydroxymethylcarbonyl (HMC) isostere-based dipeptidomimetics targeting malarial aspartic protease plasmepsin
Hidaka, Koushi; Kimura, Tooru; Ruben, Adam J.; Uemura, Tsuyoshi; Kamiya, Mami; et al, Bioorganic & Medicinal Chemistry, 2008, 16(23), 10049-10060

Production Method 3

Reaction Conditions
Reference
Antimalarial activity enhancement in hydroxymethylcarbonyl (HMC) isostere-based dipeptidomimetics targeting malarial aspartic protease plasmepsin. [Erratum to document cited in CA150:047339]
Hidaka, Koushi; Kimura, Tooru; Ruben, Adam J.; Uemura, Tsuyoshi; Kamiya, Mami; et al, Bioorganic & Medicinal Chemistry, 2009, 17(4),

Production Method 4

Reaction Conditions
Reference
Preparation of quinoline derivatives useful as lipoxygenase inhibitors and/or leukotriene antagonists
, World Intellectual Property Organization, , ,

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- Raw materials

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- Preparation Products

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